An In-depth Technical Guide to the Synthesis of 4-(Ethylsulfanyl)-6-Methyl-1,3,5-Triazin-2-Amine
An In-depth Technical Guide to the Synthesis of 4-(Ethylsulfanyl)-6-Methyl-1,3,5-Triazin-2-Amine
This guide provides a comprehensive overview of the synthesis of 4-(Ethylsulfanyl)-6-Methyl-1,3,5-Triazin-2-Amine, a substituted s-triazine of interest to researchers and professionals in drug development and medicinal chemistry. The document details a robust and efficient synthetic pathway, elucidates the underlying chemical principles, and provides a step-by-step protocol suitable for laboratory application.
Introduction and Strategic Overview
Substituted 1,3,5-triazines are a class of heterocyclic compounds with a wide range of biological activities, making them valuable scaffolds in pharmaceutical research.[1] The target molecule, 4-(Ethylsulfanyl)-6-Methyl-1,3,5-Triazin-2-Amine, features an amine group, a methyl group, and an ethylsulfanyl group attached to the triazine core. This unique combination of substituents offers potential for diverse biological interactions.
The synthetic strategy outlined in this guide focuses on a two-step process commencing with the commercially available and cost-effective precursor, cyanuric chloride. This approach is favored for its reliability and the well-established reactivity of the triazine ring towards sequential nucleophilic substitution.[2][3] The core principle involves the stepwise displacement of the chlorine atoms on the triazine ring with different nucleophiles at controlled temperatures.
The first step involves the introduction of the amino and methyl groups, followed by the crucial introduction of the ethylsulfanyl moiety in the second step. This sequential approach allows for precise control over the final structure of the molecule.
Synthetic Pathway and Mechanistic Rationale
The chosen synthetic route is illustrated below. It begins with the formation of the key intermediate, 2-amino-4-chloro-6-methyl-1,3,5-triazine, followed by a nucleophilic substitution with sodium ethanethiolate to yield the final product.
Figure 1: Proposed synthetic workflow for 4-(Ethylsulfanyl)-6-Methyl-1,3,5-Triazin-2-Amine.
Step 1: Synthesis of 2-Amino-4-chloro-6-methyl-1,3,5-triazine (Intermediate)
The synthesis of the key intermediate, 2-amino-4-chloro-6-methyl-1,3,5-triazine, is achieved through a sequential nucleophilic substitution on cyanuric chloride. The reactivity of the chlorine atoms on the triazine ring decreases with each substitution, allowing for a controlled, stepwise introduction of different functional groups by carefully managing the reaction temperature.[2][3]
Initially, cyanuric chloride is treated with ammonia at a low temperature (0-5 °C) to monosubstitute one of the chlorine atoms with an amino group.[4] This is followed by the introduction of a methyl group via a Grignard reagent, such as methylmagnesium bromide. The less reactive remaining chlorine atom is then available for the subsequent thioetherification step.
Step 2: Synthesis of 4-(Ethylsulfanyl)-6-Methyl-1,3,5-Triazin-2-Amine (Final Product)
The final step involves the nucleophilic substitution of the remaining chlorine atom on the intermediate with an ethylthiolate anion. Sodium ethanethiolate is generated in situ by reacting ethanethiol with a strong base like sodium hydride. The resulting thiolate is a potent nucleophile that readily displaces the chloride on the triazine ring to form the desired thioether linkage.[5]
Experimental Protocols
Safety Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times. Cyanuric chloride is corrosive and moisture-sensitive. Grignard reagents are highly reactive with water and protic solvents. Ethanethiol has a strong, unpleasant odor and is flammable. Sodium hydride is a flammable solid that reacts violently with water.
Materials and Reagents
| Reagent | Purity | Supplier |
| Cyanuric chloride | 99% | Sigma-Aldrich |
| Ammonia solution (28-30%) | ACS | Fisher Scientific |
| Methylmagnesium bromide (3M in ether) | - | Sigma-Aldrich |
| Ethanethiol | 98% | Alfa Aesar |
| Sodium hydride (60% dispersion in mineral oil) | - | Acros Organics |
| Tetrahydrofuran (THF), anhydrous | 99.9% | Sigma-Aldrich |
| Dimethylformamide (DMF), anhydrous | 99.8% | Sigma-Aldrich |
| Diethyl ether, anhydrous | 99% | Fisher Scientific |
| Ethyl acetate | HPLC | Fisher Scientific |
| Hexanes | HPLC | Fisher Scientific |
Step-by-Step Synthesis
Step 1: Synthesis of 2-Amino-4-chloro-6-methyl-1,3,5-triazine
-
In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve cyanuric chloride (18.4 g, 0.1 mol) in 200 mL of anhydrous THF.
-
Cool the solution to 0-5 °C in an ice-salt bath.
-
Slowly add a solution of aqueous ammonia (11.3 mL, 0.1 mol of NH3) dropwise via the dropping funnel, maintaining the temperature below 5 °C.
-
After the addition is complete, stir the reaction mixture at 0-5 °C for 1 hour.
-
In a separate flask, prepare the Grignard reagent by adding methylmagnesium bromide (33.3 mL of a 3M solution in ether, 0.1 mol) to 100 mL of anhydrous THF.
-
Cool the Grignard solution to 0 °C and slowly add it to the reaction mixture containing the aminated triazine.
-
Allow the reaction to warm to room temperature and stir for an additional 2 hours.
-
Quench the reaction by carefully adding 100 mL of saturated aqueous ammonium chloride solution.
-
Extract the aqueous layer with ethyl acetate (3 x 100 mL).
-
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography on silica gel using a gradient of hexanes and ethyl acetate to yield 2-amino-4-chloro-6-methyl-1,3,5-triazine as a white solid.
Step 2: Synthesis of 4-(Ethylsulfanyl)-6-Methyl-1,3,5-Triazin-2-Amine
-
In a flame-dried, three-necked round-bottom flask under an inert atmosphere (nitrogen or argon), suspend sodium hydride (2.4 g of a 60% dispersion, 0.06 mol) in 50 mL of anhydrous DMF.
-
Cool the suspension to 0 °C in an ice bath.
-
Slowly add ethanethiol (4.4 mL, 0.06 mol) dropwise to the suspension. Allow the mixture to stir at 0 °C for 30 minutes to ensure the complete formation of sodium ethanethiolate.
-
In a separate flask, dissolve 2-amino-4-chloro-6-methyl-1,3,5-triazine (7.9 g, 0.05 mol) in 100 mL of anhydrous DMF.
-
Slowly add the solution of the triazine intermediate to the sodium ethanethiolate suspension at 0 °C.
-
Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.
-
Monitor the reaction progress by thin-layer chromatography (TLC).
-
Upon completion, carefully quench the reaction by adding 100 mL of water.
-
Extract the aqueous layer with ethyl acetate (3 x 100 mL).
-
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford 4-(Ethylsulfanyl)-6-Methyl-1,3,5-Triazin-2-Amine.
Characterization
The final product should be characterized by standard analytical techniques to confirm its identity and purity.
| Technique | Expected Observations |
| ¹H NMR | Signals corresponding to the ethyl group (triplet and quartet), a singlet for the methyl group, and a broad singlet for the amine protons. |
| ¹³C NMR | Resonances for the triazine ring carbons, the methyl carbon, and the two carbons of the ethyl group. |
| Mass Spec. | A molecular ion peak corresponding to the calculated molecular weight of C6H10N4S (170.24 g/mol ). |
| IR | Characteristic absorption bands for N-H stretching (amine), C-H stretching (alkyl groups), C=N stretching (triazine ring), and C-S stretching. |
| Melting Point | A sharp melting point should be observed for the purified compound. |
Conclusion
This guide presents a detailed and reliable method for the synthesis of 4-(Ethylsulfanyl)-6-Methyl-1,3,5-Triazin-2-Amine. The two-step approach, starting from cyanuric chloride, offers a high degree of control and is amenable to laboratory-scale preparation. The provided protocol, along with the mechanistic rationale and safety considerations, should enable researchers to successfully synthesize this valuable compound for further investigation in their respective fields.
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